Cas no 861210-30-2 (4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1h-pyrazol-1-ylbenzenecarboxylic Acid)

• Product Name: 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1h-pyrazol-1-ylbenzenecarboxylic Acid
• CAS No: 861210-30-2
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 3061231
• PubChem ID: 1472950
• Update Time: 2025-06-27

4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1h-pyrazol-1-ylbenzenecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• <br>4-(4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzoic ac id
• AKOS005069951
• SR-01000306834-1
• 4-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]benzenecarboxylic acid
• SMR000338402
• SR-01000306834
• 4-[2,5-Dihydro-4-(2-hydroxyethyl)-3-methyl-5-oxo-1H-pyrazol-1-yl]benzoic acid
• MLS000736452
• 861210-30-2
• CHEMBL3145120
• 4-[4-(2-hydroxyethyl)-5-methyl-3-oxo-1H-pyrazol-2-yl]benzoic acid
• 4-[4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl]benzoic acid
• 4-(4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzoicacid
• MFCD03848421
• 4-[4-(2-hydroxyethyl)-3-methyl-5-oxo-2H-pyrazol-1-yl]benzoic Acid
• 4-(4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzoic acid
• 2W-0346
• DTXSID201140287
• HMS2644O19
• CS-0330857
• 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1h-pyrazol-1-ylbenzenecarboxylic Acid

• Inchi： 1S/C13H14N2O4/c1-8-11(6-7-16)12(17)15(14-8)10-4-2-9(3-5-10)13(18)19/h2-5,14,16H,6-7H2,1H3,(H,18,19)
• InChI Key： BCBQTDQZKWLDJB-UHFFFAOYSA-N
• SMILES： O=C1C(CCO)=C(C)NN1C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 262.09535693Da
• Monoisotopic Mass: 262.09535693Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 237-239
• Boiling Point: 485.8±51.0 °C at 760 mmHg
• Flash Point: 247.6±30.4 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1h-pyrazol-1-ylbenzenecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1h-pyrazol-1-ylbenzenecarboxylic Acid

Introduction to 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-ylbenzenecarboxylic Acid (CAS No. 861210-30-2)

4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-ylbenzenecarboxylic Acid, identified by its CAS number 861210-30-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad range of biological activities. The presence of multiple functional groups, including a carboxylic acid moiety, an oxo group, and hydroxyethyl substituents, makes this molecule a versatile scaffold for drug discovery and development.

The pyrazole core is a privileged structure in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The specific substitution pattern in 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-ylbenzenecarboxylic Acid contributes to its unique pharmacological properties. The carboxylic acid group at the benzenecarboxyl position enhances its solubility and reactivity, making it suitable for further derivatization. Additionally, the methyl and oxo groups at the 3-position and 5-position of the pyrazole ring introduce steric and electronic effects that modulate binding affinity and selectivity.

Recent advancements in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Virtual screening techniques, combined with molecular docking studies, have been employed to identify promising candidates for further experimental validation. The structural features of 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-ylbenzenecarboxylic Acid suggest potential interactions with various biological targets, including kinases and other enzyme systems relevant to inflammatory and metabolic diseases.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzymatic targets, with particular interest in its potential as an inhibitor of Janus kinases (JAKs). JAKs are involved in signal transduction pathways that regulate immune responses and hematopoiesis, making them attractive therapeutic targets for conditions such as rheumatoid arthritis and inflammatory bowel disease. The hydroxyethyl substituent at the 4-position may play a crucial role in modulating binding interactions with these targets.

The synthesis of 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-ylbenzenecarboxylic Acid has been optimized to ensure high yield and purity. Multi-step synthetic routes involving condensation reactions and cyclization steps have been refined to produce the target compound efficiently. Advances in green chemistry principles have also been incorporated into the synthesis, minimizing waste and improving sustainability.

Future research directions include exploring the structural analogs of this compound to enhance its pharmacological properties. By modifying the substitution pattern or introducing additional functional groups, it may be possible to improve potency, selectivity, and pharmacokinetic profiles. Additionally, preclinical studies are planned to evaluate the safety and efficacy of this compound in animal models before moving into human clinical trials.

The integration of high-throughput screening (HTS) technologies with traditional pharmacological assays has accelerated the discovery process for novel bioactive compounds like 4-4-(2-Hydroxyethyl)-3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-ybenzenecarboxylic Acid (CAS No. 86121030). These technologies allow for rapid testing of large libraries of compounds against multiple disease-related targets simultaneously. The results from these screens have guided researchers toward promising candidates for further development.

The role of computational modeling in drug design cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into the interactions between this compound and its biological targets at an atomic level. These insights are invaluable for designing molecules with optimized binding properties. The hydroxyethyl group, in particular, has been shown through computational studies to be critical for stabilizing interactions with certain protein pockets.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate the sharing of resources, expertise, and data, leading to more efficient drug discovery processes. The collaborative environment also fosters innovation by bringing together diverse perspectives from different disciplines.

The regulatory landscape for new drug development continues to evolve, with increasing emphasis on safety and efficacy data before clinical trials can begin. Regulatory agencies require comprehensive preclinical data packages that include information on chemical synthesis, physicochemical properties, toxicology profiles, and pharmacokinetics. Meeting these requirements is essential for advancing a compound like 4 -4-(2-Hydroxyethyl)-3-methyl -5 -oxo - 2 , 5 -dihydro - 1 H -pyrazol - 1 - ylbenzenecarboxylic Acid (CAS No .86121030) through regulatory approval.

In conclusion, 4 - 4 -( 2 -Hydroxyeth yl ) - 3 - methyl - 5 - oxo - 2 , 5 - dihydro - 1 H - pyrazol - 1 ylbenz enecarbox ylic Ac id ( CAS No .86121030) represents a promising lead compound in pharmaceutical research due to its unique structural features and potential biological activities . Further studies are warranted to fully elucidate its pharmacological profile and explore its therapeutic potential . The continued development of this compound could contribute significantly to advancements in medicine.